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Compound of Interest

Compound Name: 2,3,4,5,6-Pentafluorotoluene

Cat. No.: B1345465

An In-depth Technical Guide to the Safety and Handling of 2,3,4,5,6-Pentafluorotoluene

This guide provides comprehensive safety and handling information for 2,3,4,5,6-
Pentafluorotoluene (CAS No. 771-56-2), intended for researchers, scientists, and

professionals in drug development. The information is compiled from various safety data sheets
and chemical resources.

Chemical and Physical Properties

2,3,4,5,6-Pentafluorotoluene is a highly fluorinated aromatic compound.[1] Its unique
properties, such as exceptional thermal stability and chemical resistance, make it valuable in
the synthesis of fluorinated polymers, pharmaceuticals, and agrochemicals.[1]
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Property Value Source
Molecular Formula C7HsFs [1112][3]
Molecular Weight 182.09 g/mol [11[2][3]
Appearance CoIorlfess. to almost colorless o
clear liquid

Boiling Point 116 - 117 °C [1]
Melting Point -30°C [1]
Density 1.439 - 1.45 g/mL at 25 °C [11[3]

Refractive Index

n20/D 1.403

[1]

Flash Point

34 °C (93.2 °F) - closed cup

Solubility

Soluble in most common
organic solvents, insoluble in

water.

[3]

Hazard Identification and Classification

Pentafluorotoluene is classified as a hazardous substance. The primary hazards are its

flammability and its potential to cause irritation.[4]
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Hazard .
. Code Description Source
Classification

- Flammable liquid and
Flammable Liquids H226 [4]
vapor

. Harmful if swallowed,
Acute Toxicity (Oral,

] H302+H312+H332 in contact with skin or

Dermal, Inhalation) o
if inhaled
Skin o
) o H315 Causes skin irritation [4]

Corrosion/Irritation
Serious Eye Causes serious eye

L H319 N [4]
Damage/Eye Irritation irritation

Specific target organ _
o ) May cause respiratory
toxicity — single H335 T [4]
irritation
exposure

Signal Word: Warning[4]

Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.

[4]

Handling and Storage Procedures
Proper handling and storage are crucial to minimize risks.
Handling:

e Work in a well-ventilated area, using a closed system or local exhaust ventilation where
possible.[5][6][7]

o Keep away from open flames, hot surfaces, and sources of ignition.[4][5][8]

o Use only non-sparking tools and take precautionary measures against static discharges.[4]

[8]
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e Do not get in eyes, on skin, or on clothing.[4][5] Avoid breathing mist, vapors, or spray.[5]

e Wash hands and face thoroughly after handling.[6][7] Do not eat, drink, or smoke when using
this product.[9][10]

o Wear appropriate personal protective equipment.[4][9]

Storage:

Store in a cool, dry, and well-ventilated place.[6][9]

Keep the container tightly closed.[4][8]

Keep away from heat, sparks, and flame.[4][5]

Store away from incompatible materials such as bases, strong oxidizing agents, alcohols,
amines, and metals.[5][9]

Protect containers against physical damage and check regularly for leaks.[9]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is essential to prevent exposure.

+ Eye and Face Protection: Wear chemical safety goggles or a face shield.[6][7][11] Eyewash
stations should be readily available.[5][11]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[6]

[7]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[5][7] A vapor respirator is
recommended.[6]
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Task Assessment:
Handling Pentafluorotoluene

Yes

Wear Chemical Safety Goggles
and Face Shield

Yes

Wear Chemical Resistant Gloves
and Protective Clothing

Yes

Use Approved
Vapor Respirator

No

Proceed with Caution

Click to download full resolution via product page

Caption: PPE selection logic for handling 2,3,4,5,6-Pentafluorotoluene.
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First Aid and Emergency Procedures

Immediate action is required in case of exposure.

Exposure Route First Aid Measures Source

Rinse immediately with plenty
of water for at least 15
minutes, also under the
Eye Contact _ [4][6][12]
eyelids. Remove contact
lenses if present and easy to

do. Get medical attention.

Take off immediately all
contaminated clothing. Wash
) off immediately with plenty of
Skin Contact ] [4][10][12]
water for at least 15 minutes. If
skin irritation persists, call a

physician.

Remove to fresh air. If not
) breathing, give artificial
Inhalation o _ [4]1[12][13]
respiration. Get medical

attention if symptoms occur.

Clean mouth with water and
drink plenty of water
) afterwards. Do NOT induce
Ingestion N [4][10][12]
vomiting. Call a POISON
CENTER or doctor if you feel

unwell.

Note to Physician: Treat symptomatically.[4]

Fire and Explosion Hazards

Pentafluorotoluene is a flammable liquid and vapor.[4]

© 2025 BenchChem. All rights reserved. 6/13 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21419~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2013:14:09~~2%203%204%205%206-Pentafluorotoluene~~
https://www.tcichemicals.com/BE/en/sds/P1408_EU_6N.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/153079
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21419~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2013:14:09~~2%203%204%205%206-Pentafluorotoluene~~
https://www.sigmaaldrich.com/US/en/sds/aldrich/cds003190
https://www.sigmaaldrich.com/US/en/sds/aldrich/153079
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21419~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2013:14:09~~2%203%204%205%206-Pentafluorotoluene~~
https://www.sigmaaldrich.com/US/en/sds/aldrich/153079
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2601-3-14.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21419~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2013:14:09~~2%203%204%205%206-Pentafluorotoluene~~
https://www.sigmaaldrich.com/US/en/sds/aldrich/cds003190
https://www.sigmaaldrich.com/US/en/sds/aldrich/153079
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21419~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2013:14:09~~2%203%204%205%206-Pentafluorotoluene~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21419~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2013:14:09~~2%203%204%205%206-Pentafluorotoluene~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Hazard Description

Vapors may form explosive mixtures with air and

Flammability can travel to a source of ignition and flash back.
[41[8][12]
Explosion Risk Containers may explode when heated.[4]

May produce poisonous gases in a fire,

Hazardous Combustion Products including carbon oxides and hydrogen fluoride.

[6]

Firefighting Measures:

o Suitable Extinguishing Media: Use dry chemical, alcohol-resistant foam, water spray, or
carbon dioxide.[4][6]

o Unsuitable Extinguishing Media: Do not use solid streams of water.[6]

o Protective Actions: Use water mist or spray to cool closed containers.[4] Firefighters should
wear self-contained breathing apparatus (SCBA) and full protective gear.[4][5]
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Hierarchy of Controls for Safe Handling

Elimination

(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hoods, Ventilation)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Click to download full resolution via product page
Caption: Hierarchy of controls for managing exposure risks.
Accidental Release Measures
In the event of a spill, follow these procedures:
« Personal Precautions:
o Evacuate unnecessary personnel from the area.[3]

o Ensure adequate ventilation.[8][12]
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o Avoid contact with the substance and do not breathe vapors.[3][12]
o Remove all sources of ignition.[4][5]

o Wear appropriate personal protective equipment.[4][5]

e Environmental Precautions:

o Prevent the product from entering drains, as there is a risk of explosion.[8][10][12]
o Containment and Cleanup:

o Cover drains.[8][12]

o Contain and absorb the spill with inert material (e.g., sand, silica gel, universal binder).[5]

[6]
o Collect the absorbed material into a suitable, labeled container for disposal.[5][6]

o Use spark-proof tools.[6]
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Spill Occurs

Contain Spill with
Inert Absorbent Material

Prevent Entry into Drains

Collect Waste into
Sealed Containers

Dispose of as
Hazardous Waste

Decontaminate Area

Click to download full resolution via product page

Caption: Emergency response workflow for a spill of 2,3,4,5,6-Pentafluorotoluene.
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Toxicological Information

The primary toxicological effects are irritation to the skin, eyes, and respiratory system.[4] It is
also classified as harmful if swallowed, inhaled, or in contact with the skin. Specific quantitative
toxicity data, such as LD50 or LC50 values for 2,3,4,5,6-pentafluorotoluene, are not detailed
in the provided search results. However, a study on the related compound octafluorotoluene
showed an LC50 of 1141 ppm in rats, with the central nervous system being the target organ.
[14]

Disposal Considerations

Dispose of contents and containers to an approved waste disposal plant in accordance with
local, regional, and national regulations.[4][12] Do not release into the environment.[4]

Experimental Protocols

Detailed experimental protocols for determining the specific toxicological and physical hazard
data for 2,3,4,5,6-Pentafluorotoluene were not available in the consulted safety data sheets.
Such studies are typically conducted according to standardized guidelines, such as those from
the Organisation for Economic Co-operation and Development (OECD) for testing chemicals.
For example, acute oral toxicity is often determined using OECD Test Guideline 420, skin
irritation via OECD Test Guideline 404, and eye irritation via OECD Test Guideline 405. These
protocols involve the administration of the substance to laboratory animals under controlled
conditions to observe effects and determine dose-response relationships.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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